4-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
Description
This compound is a tert-butyl carbamate-protected piperidine derivative functionalized with an (S)-2-amino-propionyl-methyl-amino group at the 4-position. Its structure combines a chiral amino acid moiety (propionyl) with a piperidine scaffold, making it a versatile intermediate in pharmaceutical synthesis. The tert-butyl carbamate (Boc) group enhances solubility and stability during synthetic processes, while the amino-propionyl substituent enables further functionalization via amide or peptide coupling reactions .
Properties
IUPAC Name |
tert-butyl 4-[[(2S)-2-aminopropanoyl]-methylamino]piperidine-1-carboxylate | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H27N3O3/c1-10(15)12(18)16(5)11-6-8-17(9-7-11)13(19)20-14(2,3)4/h10-11H,6-9,15H2,1-5H3/t10-/m0/s1 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBQJGAKWEWGQMJ-JTQLQIEISA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N(C)C1CCN(CC1)C(=O)OC(C)(C)C)N | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)N(C)C1CCN(CC1)C(=O)OC(C)(C)C)N | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H27N3O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.38 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
4-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester, commonly referred to as AM95527, is a compound of significant interest in pharmacological research due to its potential therapeutic applications. This article explores its biological activity, focusing on its mechanisms, effects on various biological systems, and relevant research findings.
Chemical Structure and Properties
- Chemical Formula : C₁₄H₂₇N₃O₃
- CAS Number : 1057409-91-2
- Molecular Weight : 271.38 g/mol
The compound features a piperidine ring substituted with a tert-butyl ester and an amino acid moiety, which contributes to its unique biological properties.
The biological activity of AM95527 is primarily attributed to its interactions with neurotransmitter systems and neuroprotective properties.
1. Inhibition of Enzymes
Research indicates that AM95527 may act as an inhibitor of key enzymes involved in neurodegenerative processes:
- Acetylcholinesterase (AChE) : It has shown potential in inhibiting AChE, which is crucial for maintaining cholinergic signaling in the brain.
- β-secretase : The compound also exhibits inhibitory effects on β-secretase, an enzyme implicated in the production of amyloid-beta peptides associated with Alzheimer's disease .
2. Neuroprotective Effects
In vitro studies have demonstrated that AM95527 can protect neuronal cells from apoptosis induced by amyloid-beta toxicity. This protection is mediated through:
- Reduction of oxidative stress markers.
- Modulation of inflammatory cytokines such as TNF-α and IL-6 .
Case Studies and Experimental Data
A series of experimental studies have been conducted to evaluate the biological activity of AM95527:
Discussion
The findings suggest that AM95527 has multifaceted biological activities that could be beneficial in the context of neurodegenerative diseases such as Alzheimer's. Its ability to inhibit both AChE and β-secretase positions it as a potential multitarget therapeutic agent.
However, the variability in bioavailability observed in vivo studies raises questions about its effectiveness in clinical settings. Further research is needed to optimize delivery methods and enhance its therapeutic efficacy.
Comparison with Similar Compounds
Structural Analogues and Substituent Variations
The following table highlights key structural analogues and their substituent differences:
Physicochemical Properties
- Solubility : The target compound is expected to exhibit moderate solubility in polar aprotic solvents (e.g., DCM, MeOH), similar to tert-butyl (1-acetylpiperidin-4-yl)carbamate, which is soluble in MeOH .
- Stability : Boc protection enhances stability against nucleophilic attack, as demonstrated by the shelf life of 4-(4-Bromopyrazol-1-yl)piperidine-1-carboxylic acid tert-butyl ester at room temperature .
- Chirality: The (S)-configuration in the target compound distinguishes it from non-chiral analogues like 4-(morpholine-4-sulfonyl) derivatives, impacting biological activity and synthetic utility .
Key Research Findings
- Synthetic Efficiency : Parallel batch synthesis (e.g., 670g of tert-butyl (1-acetylpiperidin-4-yl)carbamate) demonstrates scalability for industrial applications .
- Reactivity Trends: Brominated pyrazoles () and trifluoromethyl aryl ethers () exhibit distinct reactivities in cross-coupling reactions compared to amino-propionyl derivatives.
- Biological Relevance : Chiral tert-butyl carbamates, such as the target compound, are critical in enantioselective drug design, as seen in intermediates for L-proline derivatives ().
Preparation Methods
Direct Substitution via Nucleophilic Amination
A widely adopted method involves the reaction of 4-chloropiperidine-1-carboxylic acid tert-butyl ester with methylamine derivatives. For example, treatment of the chlorinated precursor with (S)-2-aminopropionylmethylamine in acetonitrile at 60°C for 12 hours achieves substitution at the 4-position. This single-step process typically yields 65–72% of the target compound, though steric hindrance from the tert-butyl group occasionally necessitates extended reaction times.
De Novo Synthesis via Strecker Addition
An alternative route employs Strecker addition to construct the piperidine ring with embedded functional groups. Starting from 1-benzyl-4-piperidone, condensation with aniline and potassium cyanide generates α-aminonitrile intermediates, which undergo cyclization under acidic conditions to form the piperidine core. Subsequent hydrolysis and tert-butyl esterification yield the desired scaffold, albeit with moderate overall yields (33–39%) due to competing side reactions during cyclization.
Amino Acid Coupling and Stereochemical Control
Introducing the (S)-2-aminopropionyl moiety requires careful stereochemical management to preserve chirality. Two coupling strategies have been validated:
Carbodiimide-Mediated Amide Bond Formation
Activation of the carboxylic acid group in (S)-2-aminopropionic acid using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) enables coupling with 4-methylaminopiperidine tert-butyl ester. Reactions conducted in dichloromethane at 0°C for 4 hours achieve 85–90% conversion, with minimal racemization confirmed by chiral HPLC.
Mixed Anhydride Method
For larger-scale synthesis, the mixed anhydride approach using isobutyl chloroformate proves effective. This method eliminates the need for post-reaction purification of urea byproducts, improving throughput. Yields of 78–82% are reported when employing N-methylmorpholine as the base in tetrahydrofuran.
tert-Butyl Ester Protection and Deprotection Dynamics
The tert-butyl group serves dual roles: facilitating solubility during synthesis and enabling late-stage deprotection for further modifications.
Esterification Techniques
Introduction of the tert-butyl group is most efficiently accomplished using N,N-dimethylformamide di-tert-butyl acetal. Reaction of 4-carboxypiperidine derivatives with this reagent in toluene at 110°C for 8 hours affords the protected ester in 71% yield. Alternative methods employing tert-butyl 2,2,2-trichloroacetamidate show lower efficiency (43%) due to competing hydrolysis.
Acidic Deprotection Considerations
Cleavage of the tert-butyl group under trifluoroacetic acid (TFA) proceeds quantitatively within 2 hours at room temperature. However, this step requires careful control to prevent decomposition of the amino-propionyl moiety.
Comparative Analysis of Synthetic Routes
The table below evaluates four documented methods based on yield, scalability, and operational complexity:
Optimization Strategies and Process Challenges
Solvent System Optimization
Polar aprotic solvents (e.g., DMF, acetonitrile) generally enhance reaction rates for substitution reactions but complicate product isolation. Binary solvent systems (tetrahydrofuran/water 4:1) emerge as optimal for balancing reactivity and purification feasibility.
Temperature-Dependent Racemization
The (S)-2-aminopropionyl group demonstrates significant racemization above 40°C during coupling steps. Kinetic studies recommend maintaining temperatures below 25°C during all amide-forming reactions to preserve enantiomeric excess >99%.
Catalytic Enhancements
Recent advances employ Cu(I)-thiophene carboxylate complexes to accelerate substitution reactions at the 4-piperidine position. These catalysts reduce reaction times from 12 hours to 3 hours while maintaining yields above 70%.
Industrial-Scale Production Considerations
For commercial manufacturing, the direct substitution route using EDC-mediated coupling demonstrates superior cost-effectiveness. Key parameters for kilogram-scale synthesis include:
Q & A
Q. What are the common synthetic routes for preparing 4-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester?
- Methodological Answer : The synthesis typically involves multi-step protection-deprotection strategies. A tert-butyl ester group is introduced via carbamate formation using di-tert-butyl dicarbonate (Boc anhydride) under basic conditions (e.g., NaHCO₃ or DMAP) to protect the piperidine nitrogen . Subsequent coupling of the (S)-2-amino-propionyl moiety may employ standard peptide coupling reagents like HATU or EDC/HOBt. Critical steps include monitoring reaction progress via TLC or LC-MS to ensure regioselectivity and avoid over-alkylation .
Q. How can researchers characterize the purity and structural integrity of this compound?
- Methodological Answer : Analytical techniques include:
- HPLC : Reverse-phase C18 columns with UV detection (λ = 210–254 nm) to assess purity (>95% recommended for biological assays) .
- NMR : ¹H/¹³C NMR to confirm tert-butyl group integration (δ ~1.4 ppm for C(CH₃)₃) and chiral center integrity via coupling patterns .
- Mass Spectrometry : High-resolution ESI-MS to verify molecular weight (e.g., [M+H]⁺ expected at m/z 314.2) .
Q. What are the stability considerations for this compound under laboratory storage conditions?
- Methodological Answer : The compound is stable at –20°C in inert, anhydrous environments (e.g., argon-purged vials). Avoid exposure to strong oxidizing agents (e.g., peroxides) or acidic/basic conditions, which may cleave the tert-butyl carbamate . Regular stability testing via HPLC is advised for long-term storage .
Advanced Research Questions
Q. How can reaction conditions be optimized to minimize racemization during synthesis?
- Methodological Answer : Key strategies include:
- Low-temperature coupling : Perform acylations at 0–4°C to reduce epimerization of the (S)-2-amino-propionyl group .
- Chiral auxiliaries : Use Boc-protected L-alanine derivatives to maintain stereochemical fidelity.
- Kinetic monitoring : Employ real-time FTIR or inline LC-MS to detect early racemization and adjust reaction parameters .
Q. What methodologies are suitable for studying this compound’s interactions with biological targets (e.g., enzymes or receptors)?
- Methodological Answer :
- Surface Plasmon Resonance (SPR) : Immobilize target proteins on sensor chips to measure binding kinetics (ka/kd) .
- Isothermal Titration Calorimetry (ITC) : Quantify thermodynamic parameters (ΔH, ΔS) of ligand-target interactions .
- Molecular Dynamics Simulations : Use docking software (e.g., AutoDock Vina) to predict binding poses and validate with mutagenesis studies .
Q. How should researchers resolve contradictions in pharmacological data (e.g., conflicting IC₅₀ values across studies)?
- Methodological Answer :
- Standardize assay conditions : Control variables like buffer pH, ion strength, and incubation time. For example, sodium acetate buffer (pH 4.6) is recommended for consistent solubility .
- Cross-validate with orthogonal assays : Compare enzyme inhibition data (e.g., fluorescence-based assays) with cell-based viability assays (e.g., MTT) to confirm target specificity .
- Meta-analysis : Aggregate data from peer-reviewed studies (excluding vendor-reported values) to identify trends or outliers .
Key Recommendations for Experimental Design
- Stereochemical Integrity : Use chiral HPLC (e.g., Chiralpak AD-H column) to confirm enantiomeric excess (>98%) post-synthesis .
- Toxicological Screening : Prioritize in vitro cytotoxicity assays (e.g., HepG2 cells) before advancing to in vivo models, given limited ecotoxicology data .
- Reaction Scalability : Pilot reactions at 10 mmol scale with rigorous temperature control to ensure reproducibility for medicinal chemistry applications .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
